molecular formula C21H18BrN3O2S B298583 (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile

Cat. No. B298583
M. Wt: 456.4 g/mol
InChI Key: DTXBSFBNSNDYFW-YCWTWADVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile, also known as BPTM, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. In

Mechanism of Action

The mechanism of action of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile binds to the colchicine-binding site on tubulin, preventing the formation of microtubules and ultimately leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity towards normal cells. It also inhibits the migration and invasion of cancer cells, suggesting potential anti-metastatic effects. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been found to modulate various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile in lab experiments is its potent anticancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, one limitation is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

Future research directions for (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile include the development of new analogs with improved solubility and pharmacokinetic properties, as well as the investigation of its potential applications in other scientific fields, such as neuroscience and immunology. Additionally, further studies are needed to elucidate the exact mechanism of action of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile and its effects on various signaling pathways.

Synthesis Methods

The synthesis of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile involves the condensation of 2-bromo-4-hydroxyacetophenone with 3-isopropyl-4-oxo-2-phenylimino-1,3-thiazolidine in the presence of acetic anhydride. The resulting product is then treated with acetonitrile to yield (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile.

Scientific Research Applications

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has also been found to possess antimicrobial and antifungal properties, making it a promising candidate for the development of new antibiotics.

properties

Product Name

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile

Molecular Formula

C21H18BrN3O2S

Molecular Weight

456.4 g/mol

IUPAC Name

2-[2-bromo-4-[(E)-(4-oxo-2-phenylimino-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetonitrile

InChI

InChI=1S/C21H18BrN3O2S/c1-14(2)25-20(26)19(28-21(25)24-16-6-4-3-5-7-16)13-15-8-9-18(17(22)12-15)27-11-10-23/h3-9,12-14H,11H2,1-2H3/b19-13+,24-21?

InChI Key

DTXBSFBNSNDYFW-YCWTWADVSA-N

Isomeric SMILES

CC(C)N1C(=O)/C(=C\C2=CC(=C(C=C2)OCC#N)Br)/SC1=NC3=CC=CC=C3

SMILES

CC(C)N1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)Br)SC1=NC3=CC=CC=C3

Canonical SMILES

CC(C)N1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)Br)SC1=NC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.